Cas no 50780-50-2 (Chloromethyl 4-Nitrophenyl Carbonate)

• Product Name: Chloromethyl 4-Nitrophenyl Carbonate
• CAS No: 50780-50-2
• MF: C₈H₆ClNO₅
• MW: 231.589941501617
• MDL: MFCD00208111
• CID: 364075
• PubChem ID: 2777826
• Update Time: 2025-04-19

Chloromethyl 4-Nitrophenyl Carbonate Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, chloromethyl 4-nitrophenyl ester
• CHLOROMETHYL (4-NITROPHENYL) CARBONATE
• CHLOROMETHYL 4-NITROPHENYL CARBONATE
• p-nitrophenyl chloromethyl carbonate
• CS-0139136
• 50780-50-2
• MFCD00208111
• SCHEMBL24606
• AKOS025213991
• DTXSID00380672
• EN300-256969
• SY204722
• 4-chloromethoxycarbonyloxy-1-nitrobenzene
• PDTWCUYBIVJSTL-UHFFFAOYSA-N
• carbonic acid chloromethyl ester 4-nitro-phenyl ester
• Chloromethyl p-Nitrophenyl Carbonate
• chloromethyl(4-nitrophenyl)carbonate
• Chloromethyl 4-Nitrophenyl Carbonate

• MDL： MFCD00208111
• Inchi： 1S/C8H6ClNO5/c9-5-14-8(11)15-7-3-1-6(2-4-7)10(12)13/h1-4H,5H2
• InChI Key： PDTWCUYBIVJSTL-UHFFFAOYSA-N
• SMILES： ClCOC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.99348
• Monoisotopic Mass: 230.9934500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67